N-(4-ethylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-(2-oxobenzo[cd]indol-1-yl)acetamide
• InChI: InChI=1S/C21H18N2O2/c1-2-14-9-11-16(12-10-14)22-19(24)13-23-18-8-4-6-15-5-3-7-17(20(15)18)21(23)25/h3-12H,2,13H2,1H3,(H,22,24)
• InChI Key: ZAMDFLSYKMEBDA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

Synthesis of similar compounds often involves multi-step reactions starting from basic aromatic or heteroaromatic compounds. For instance, the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, which shares structural motifs with the compound of interest, involves stirring ethyl 2-(2-isopropylphenoxy) acetic acid with 2-diaminobenzene in dry dichloromethane, followed by the addition of lutidine and TBTU under cooled conditions (Sharma et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds similar to "N-(4-ethylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide" is often elucidated using X-ray crystallography, NMR, and other spectroscopic techniques. These compounds can exhibit interesting structural features such as intermolecular hydrogen bonds and specific crystal packing arrangements (Lee et al., 2009).

Chemical Reactions and Properties

Chemical reactions involving similar compounds can include nucleophilic substitutions, amidification, and cyclization reactions. These processes are crucial for introducing functional groups and creating complex architectures (Menciu et al., 1999).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are determined through a combination of experimental methods. Crystallography, in particular, provides detailed information about the arrangement of atoms within the crystal lattice and the geometry around the central molecule.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with biological targets, are often explored through both theoretical and experimental approaches. Molecular docking studies, for example, can predict the interaction of these compounds with specific proteins, providing insights into potential biological activities (Al-Ostoot et al., 2020).